![molecular formula C16H14N2O4 B2440743 1-(2,5-dimethoxyphenyl)-1H-benzimidazole-5-carboxylic acid CAS No. 452088-81-2](/img/structure/B2440743.png)
1-(2,5-dimethoxyphenyl)-1H-benzimidazole-5-carboxylic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The compound is a derivative of benzimidazole, a type of organic compound that’s part of the N-Heterocyclic compounds (NHCs) family . Benzimidazoles are known for their wide range of biological activities and are used in medicinal chemistry . The presence of the 2,5-dimethoxyphenyl and carboxylic acid groups could potentially alter the properties and biological activity of the benzimidazole core .
Molecular Structure Analysis
The molecular structure of this compound would be expected to contain a benzimidazole core, with a 2,5-dimethoxyphenyl group attached at the 1-position and a carboxylic acid group attached at the 5-position . The exact structure would need to be confirmed through techniques such as NMR spectroscopy or X-ray crystallography .
Chemical Reactions Analysis
Benzimidazoles are known to undergo a variety of chemical reactions, including electrophilic and nucleophilic substitutions, reductions, and oxidations . The presence of the 2,5-dimethoxyphenyl and carboxylic acid groups could potentially influence the reactivity of the benzimidazole core .
Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would be expected to be influenced by its molecular structure . For example, the presence of the carboxylic acid group could potentially make the compound acidic, while the 2,5-dimethoxyphenyl group could influence its solubility and stability .
Scientific Research Applications
- Research Context : Studies have investigated its ability to scavenge free radicals, inhibit lipid peroxidation, and maintain cellular redox balance .
- Research Context : Researchers have explored its effects on inflammatory pathways, including NF-κB activation .
Antioxidant Activity
Anti-Inflammatory Potential
Antibacterial Properties
Mechanism of Action
The mechanism of action of benzimidazoles and their derivatives is often related to their ability to interact with biological targets such as enzymes or receptors . The specific mechanism of action for “1-(2,5-dimethoxyphenyl)-1H-benzimidazole-5-carboxylic acid” would likely depend on its exact structure and the context in which it is used .
Safety and Hazards
As with any chemical compound, the safety and hazards associated with “1-(2,5-dimethoxyphenyl)-1H-benzimidazole-5-carboxylic acid” would depend on factors such as its reactivity, toxicity, and the conditions under which it is handled . Specific safety data would need to be determined through testing .
Future Directions
The study and development of benzimidazole derivatives is a active area of research, particularly in the field of medicinal chemistry . Future directions could potentially include the synthesis and testing of new benzimidazole derivatives, the exploration of their mechanisms of action, and the development of new applications .
properties
IUPAC Name |
1-(2,5-dimethoxyphenyl)benzimidazole-5-carboxylic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H14N2O4/c1-21-11-4-6-15(22-2)14(8-11)18-9-17-12-7-10(16(19)20)3-5-13(12)18/h3-9H,1-2H3,(H,19,20) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QMADMVRXHYGRER-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=C(C=C1)OC)N2C=NC3=C2C=CC(=C3)C(=O)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H14N2O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
298.29 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-(2,5-dimethoxyphenyl)-1H-benzimidazole-5-carboxylic acid |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.